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Compound of Interest

Compound Name: 5-Hydroxysophoranone

Cat. No.: B15580831

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the
Sourcing and Bioactivity of a Promising Prenylated Flavanone

5-Hydroxysophoranone, a prenylated flavanone with the chemical structure (2S)-5,7-
dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-
dihydrochromen-4-one, is emerging as a compound of significant interest in phytochemical and
pharmacological research. This guide provides a comparative analysis of 5-
Hydroxysophoranone and related prenylated flavonoids from various botanical sources,
focusing on their isolation, quantitative analysis, and biological activities, supported by
experimental data.

Natural Sources of 5-Hydroxysophoranone and
Related Flavonoids

5-Hydroxysophoranone has been identified in a select number of plant species, primarily
within the Fabaceae family. While research on this specific compound is ongoing, several
sources have been confirmed for its isolation or are known to produce structurally similar
prenylated flavanones.

The primary documented source of 5-Hydroxysophoranone is from the stems of Erythrina
subumbrans.[1][2] This finding represents the first isolation of this compound from the Erythrina
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genus. Additionally, public chemical databases indicate its presence in Millettia pulchra,
Maackia amurensis, and Erythrina subumbrans.

While not yet directly confirmed to contain 5-Hydroxysophoranone, other notable sources of
structurally related and well-studied prenylated flavonoids include:

» Sophora flavescens: A rich source of various prenylated flavonoids, including
Sophoraflavanone G (also known as nor-kurarinone) and kurarinone.[3]

» Flemingia philippinensis: Known to produce a variety of prenylated isoflavones and
chalcones.

Comparative Quantitative Analysis

Direct comparative studies on the yield and purity of 5-Hydroxysophoranone from its different
botanical sources are currently limited in published literature. However, data on the extraction
and quantification of total and specific flavonoids from Sophora flavescens and Flemingia
philippinensis provide valuable insights into the potential yields of related compounds.
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Comparative Biological Activities

Specific biological activity data for 5-Hydroxysophoranone is sparse. However, the
antibacterial potential of extracts containing this compound and the activities of other flavonoids
from the same sources offer a comparative perspective.
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General Extraction of Prenylated Flavonoids from
Sophora flavescens

A detailed protocol for the efficient and selective extraction of prenylated flavonoids from
Sophora flavescens has been described using an ultrasound-assisted hydrophobic ionic liquid-
based method.[4]

Experimental Workflow for Prenylated Flavonoid Extraction
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Ultrasound-assisted extraction of prenylated flavonoids.

Total Flavonoid Extraction from Flemingia philippinensis
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The following protocol was used to extract total flavonoids from the dry root of Flemingia
philippinensis.[5]

» Pulverization: The dry root of Flemingia philippinensis was pulverized into a powder.

e Soaking: The powder was soaked in 70% ethanol for 2 days with a solid to liquid ratio of
1:14.

o Reflux: The mixture was refluxed twice, with each cycle lasting 2 hours.
« Filtration: The mixture was filtered to separate the extract from the solid residue.
o Evaporation: The final product was evaporated to yield the total flavonoids.

Workflow for Total Flavonoid Extraction
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Extraction of total flavonoids from Flemingia philippinensis.

General Protocol for HPLC Quantification of Prenylated
Flavonoids

High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification
of flavonoids. A detailed protocol for the UHPLC-MS-MS determination of hop prenylflavonoids
in human serum has been described, which can be adapted for plant extracts.[9]
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General Steps for HPLC Analysis
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General workflow for HPLC analysis of flavonoids.

Signaling Pathways

The anti-inflammatory effects of flavonoids from sources like Flemingia philippinensis are often
attributed to their modulation of key signaling pathways.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b15580831?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

NF-kB and MAPK Signaling Pathways in Inflammation

Cytoplasm
Cell Membrane

Inflammatory
Mediators

Receptor

Inhibits

MAPK
Pathway

Gene
Transcription

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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